Cas no 2145052-00-0 ((2R)-2-amino-3-(6-chloropyridazin-3-yl)propanoic acid)

• Product Name: (2R)-2-amino-3-(6-chloropyridazin-3-yl)propanoic acid
• CAS No: 2145052-00-0
• MF: C₇H₈ClN₃O₂
• MW: 201.610320091248
• CID: 5985034
• PubChem ID: 165485043
• Update Time: 2025-05-26

(2R)-2-amino-3-(6-chloropyridazin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-(6-chloropyridazin-3-yl)propanoic acid
• EN300-1299239
• 2145052-00-0

• Inchi： 1S/C7H8ClN3O2/c8-6-2-1-4(10-11-6)3-5(9)7(12)13/h1-2,5H,3,9H2,(H,12,13)/t5-/m1/s1
• InChI Key： DDCIPAULZBTVPC-RXMQYKEDSA-N
• SMILES： ClC1=CC=C(C[C@H](C(=O)O)N)N=N1

Computed Properties

• Exact Mass: 201.0305042g/mol
• Monoisotopic Mass: 201.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 89.1Ų

Additional information on (2R)-2-amino-3-(6-chloropyridazin-3-yl)propanoic acid

Introduction to (2R)-2-amino-3-(6-chloropyridazin-3-yl)propanoic Acid (CAS No. 2145052-00-0)

(2R-2-amino-3-(6-chloropyridazin-3-yl)propanoic acid, CAS No. 2145052-00-0) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its chiral center and heterocyclic moiety, serves as a versatile scaffold for the development of novel therapeutic agents.

The molecular structure of (2R-2-amino-3-(6-chloropyridazin-3-yl)propanoic acid) consists of an amino acid derivative linked to a chloropyridazine ring, which imparts distinct chemical and biological properties. The presence of the chiral center at the 2R configuration ensures enantioselective synthesis, a critical factor in pharmaceutical development where stereochemistry often dictates efficacy and safety.

In recent years, there has been a surge in research focusing on pyridazine derivatives due to their broad spectrum of biological activities. The chloropyridazine moiety in (2R-2-amino-3-(6-chloropyridazin-3-yl)propanoic acid) has been identified as a key pharmacophore in several lead compounds targeting inflammatory and metabolic disorders. Studies have demonstrated its potential in modulating enzyme activities and receptor interactions, making it a valuable building block for drug discovery.

One of the most compelling aspects of (2R-2-amino-3-(6-chloropyridazin-3-yl)propanoic acid) is its role in the synthesis of protease inhibitors. Proteases play a crucial role in various physiological processes, and their dysregulation is associated with numerous diseases, including cancer and neurodegenerative disorders. The pyridazine ring's ability to interact with the active sites of these enzymes has led to the development of several experimental drugs that show promise in preclinical studies.

The chiral nature of (2R-2-amino-3-(6-chloropyridazin-3-yl)propanoic acid) also makes it an attractive candidate for studying enantioselective drug design. Enantiomers, despite having identical chemical properties, can exhibit vastly different biological activities due to their interaction with chiral environments in the body. Researchers have leveraged this property to develop enantiomerically pure forms of this compound, which have shown enhanced efficacy and reduced side effects in animal models.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for (2R-2-amino-3-(6-chloropyridazin-3-yl)propanoic acid). These innovations have not only reduced costs but also improved the purity and yield of the compound, making it more accessible for industrial applications. The development of novel catalytic systems has been particularly instrumental in achieving high enantiomeric excess during synthesis, ensuring that the final product meets stringent pharmaceutical standards.

The therapeutic potential of (2R-2-amino-3-(6-chloropyridazin-3-yl)propanoic acid) extends beyond protease inhibition. Emerging research suggests its utility in targeting other disease pathways, such as angiogenesis and apoptosis. The compound's ability to modulate signaling pathways involved in these processes has opened new avenues for treating conditions like cardiovascular diseases and autoimmune disorders.

In conclusion, (2R-2-amino-3-(6-chloropyridazin-3-yl)propanoic acid, CAS No. 2145052-00-0) represents a promising compound with significant pharmaceutical applications. Its unique structural features and biological activities make it a valuable asset in drug discovery efforts aimed at addressing various human health challenges. As research continues to uncover new therapeutic uses for this compound, its importance in modern medicine is likely to grow even further.